1-(thiophen-2-yl)cyclopropan-1-ol
Overview
Description
1-(Thiophen-2-yl)cyclopropan-1-ol, also known as 1-thiocyclopropanol, is an organic compound with a molecular formula of C4H6OS. It is a cyclic ether derived from thiophene, which is a six-membered aromatic ring composed of a sulfur atom and four carbon atoms. 1-thiocyclopropanol is a colorless liquid with a faint odor and is used in a variety of applications, including pharmaceuticals, polymers, and organic synthesis.
Scientific Research Applications
1-Thiocyclopropanol has been used in a variety of scientific research applications, including the synthesis of polymers, the study of enzyme mechanisms, and the synthesis of pharmaceuticals. In particular, it has been used as a catalyst in the synthesis of polymers, such as polyurethanes and polyvinyl chloride. It has also been used in the study of enzyme mechanisms, such as those involved in the synthesis of fatty acids. Finally, it has been used in the synthesis of pharmaceuticals, such as antibiotics and antifungals.
Mechanism of Action
The mechanism of action of 1-(thiophen-2-yl)cyclopropan-1-olropanol is not well understood. However, it is believed to be a proton-transfer catalyst, which means that it can facilitate the transfer of protons from one molecule to another. This proton-transfer activity is thought to be responsible for its catalytic activity in the synthesis of polymers, as well as its ability to activate enzymes involved in the synthesis of fatty acids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(thiophen-2-yl)cyclopropan-1-olropanol are not well understood. However, it is believed to be an antioxidant, which means that it can scavenge free radicals and protect cells from oxidative damage. It is also believed to be an anti-inflammatory, which means that it can reduce inflammation and swelling in the body.
Advantages and Limitations for Lab Experiments
1-Thiocyclopropanol has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively stable and can be stored for long periods of time without significant degradation. Additionally, it is relatively non-toxic and has low volatility, which makes it safe to use in laboratory experiments. However, it is also relatively expensive and can be difficult to obtain in high purity.
Future Directions
1-Thiocyclopropanol has potential applications in a variety of fields, including pharmaceuticals, polymers, and organic synthesis. In the future, it could be used to develop new drugs, polymers, and organic compounds. Additionally, it could be used to study enzyme mechanisms and to develop new catalysts for organic synthesis. Finally, it could be used to develop new antioxidants and anti-inflammatories for use in medicine.
Synthesis Methods
1-Thiocyclopropanol can be synthesized by the reaction of thiophene with propylene oxide, which is catalyzed by an acid or base. The reaction can be carried out in an inert atmosphere, such as nitrogen or argon, and the reaction time can range from several minutes to several hours depending on the conditions. The product is then isolated by distillation or extraction with a suitable solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(thiophen-2-yl)cyclopropan-1-ol involves the reaction of thiophene with cyclopropanone in the presence of a reducing agent to form 1-(thiophen-2-yl)cyclopropan-1-ol.", "Starting Materials": [ "Thiophene", "Cyclopropanone", "Reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Add thiophene to a solution of cyclopropanone in a suitable solvent (e.g. ethanol)", "Add a reducing agent (e.g. sodium borohydride) to the reaction mixture", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool and then filter off any solid precipitate", "Concentrate the filtrate under reduced pressure to obtain the crude product", "Purify the crude product by column chromatography or recrystallization" ] } | |
CAS RN |
888505-23-5 |
Product Name |
1-(thiophen-2-yl)cyclopropan-1-ol |
Molecular Formula |
C7H8OS |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
